3-fluoro-N-[1-(2-furoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide

• IUPAC Name: 3-fluoro-N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-7-yl]benzamide
• InChI: InChI=1S/C21H17FN2O3/c22-16-6-1-4-15(12-16)20(25)23-17-9-8-14-5-2-10-24(18(14)13-17)21(26)19-7-3-11-27-19/h1,3-4,6-9,11-13H,2,5,10H2,(H,23,25)
• InChI Key: HGSNROXITCXJRF-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=C(C=C2)NC(=O)C3=CC(=CC=C3)F)N(C1)C(=O)C4=CC=CO4
• Molecular Formula: C21H17FN2O3
• Molecular Weight: 364.4 g/mol

Description

3-fluoro-N-[1-(2-furoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide is a chemical compound that has been extensively studied for its potential applications in various scientific research fields. This compound is a derivative of benzamide and tetrahydroquinoline, and its synthesis method involves several steps of organic chemistry reactions.

Scientific Research Applications

Fluorinated Benzamide Analogues in Imaging

A study on fluorine-containing benzamide analogs has demonstrated their potential as ligands for positron emission tomography (PET) imaging of the sigma-2 receptor status of solid tumors. These compounds, due to their moderate to high affinity for sigma-2 receptors, are considered promising for imaging applications in oncology. The study highlights a series of compounds that, upon radiolabeling with fluorine-18, exhibit high tumor uptake and acceptable tumor/normal tissue ratios, underscoring their potential for clinical diagnostic applications in cancer research (Tu et al., 2007).

Synthesis and Applications in Heterocyclic Chemistry

Research into the rhodium(III)-catalyzed C-H activation of arenes/alkenes and coupling with difluorovinyl tosylate has been shown to facilitate the synthesis of various fluorinated heterocycles. These compounds play a critical role in pharmaceutical and agrochemical industries due to their unique properties imparted by fluorine atoms. The study not only demonstrates the synthesis of novel fluorinated heterocycles but also explores their mechanisms, showcasing the versatility of fluorine chemistry in creating complex molecular structures with potential wide-ranging applications (Wu et al., 2017).

Fluorophores and Hybridization Studies

The design, synthesis, and characterization of novel fluorophores have been explored, with some compounds showing promising applications in labeling nucleosides and oligodeoxyribonucleotides. These fluorophores demonstrate good fluorescence signals and higher hybridization affinity, suggesting their utility in biological labeling and diagnostic applications. Such studies highlight the importance of fluorinated compounds in enhancing the capabilities of biochemical research, particularly in the specific labeling and detection of biomolecules (Singh & Singh, 2007).

Mechanism of Action

Target of Action

The compound “3-fluoro-N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide” contains an indole scaffold . Indole derivatives have been found in many important synthetic drug molecules and bind with high affinity to multiple receptors .

Mode of Action

Indole derivatives, which this compound is a part of, are known to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Biochemical Pathways

Indole derivatives are known to interact with a broad range of biochemical pathways due to their ability to bind to multiple receptors .

Result of Action

Given the broad range of biological activities of indole derivatives, it’s possible that this compound could have diverse effects at the molecular and cellular level .

Safety and Hazards

Specific safety and hazard information for this compound is not available in the resources I have access to. As with any chemical, it should be handled with appropriate safety precautions.

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as its reactivity. Unfortunately, without more specific information, it’s difficult to predict what these might be.